2H-1-Benzopyran-6-ol

• IUPAC Name: 2H-chromen-6-ol
• InChI: InChI=1S/C9H8O2/c10-8-3-4-9-7(6-8)2-1-5-11-9/h1-4,6,10H,5H2
• InChI Key: NAHHIXKSGGSPOL-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=C(O1)C=CC(=C2)O
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• CAS RN: 96549-65-4

Description

2H-1-Benzopyran-6-ol, also known as coumarin, is a naturally occurring compound found in many plants. It is widely used in the field of medicinal chemistry due to its diverse biological activities. Coumarin is a precursor to several important drugs, including anticoagulants, antibiotics, and anticancer agents.

Future Directions

: Antimicrobial Potential of Essential Oils from Aromatic Plant Ocimum sp.; A Comparative Biochemical Profiling and In-Silico Analysis : γ-Tocopherol - NIST Chemistry WebBook : 2H-1-Benzopyran, 3,4-dihydro- - NIST Chemistry WebBook

Synthesis routes and methods

Procedure details

A solution of the chromene acetate (1.0 g, 2.13 mmol) in ethanol (20 mL) was treated with 2 N NaOH (20 mL) and stirred at 60° C. for 90 min. The reaction mixture was cooled, acidified with 5 N HCl, and the ethanol was removed in vacuo. The resulting aqueous solution was extracted with ether and concentrated to a light yellow oil that was purified by silica gel chromatography eluting with ethyl acetate (15%, v/v) in hexanes. This yielded the desired chromene-6-ol intermediate as a colorless oil (0.92 g, 98%). 1H-NMR (CDCl3/TMS, ppm): 0.87 (m, 12H, 4a′-, 8a′-, 12a′-, 13′-CH3), 1.0-1.6 (m, 24H, 4′-, 8′-, 12′-CH, 1′-, 2′-, 3′-, 5′-, 6′-, 7′-, 9′-, 10′-, 11′-CH2, 2a-CH3), 2.14, 2.18, 2.19 (3×s, 9H, 5a-, 7a-, 8a-CH3), 5.63, 6.55 (2×d, J=10.0 Hz, 2H, CH); 13C-NMR (CDCl3, ppm): 10.8, 11.6, 12.4 (5a-, 7a-, 8a-CH3), 19.6, 19.7 (CH3), 21.3 (CH2), 22.6, 22.7 (CH3), 24.4, 24.8 (CH2), 25.2 (2a-CH3), 27.9 (CH), 30.9 (3-CH2), 32.7, 32.8 (CH), 37.2, 37.4, 37.5, 39.3, 40.5 (CH2), 50.8 (2-C), 116.2, 117.8, 120.1, 122.3, 123.0, 130.0 (aryl and vinyl C), 144.6, 145.3 (aryl C—O), 169.4 (CO); HRMS (CI, m/z): 428.365275 M+H+, Calc. for C29H48O2 428.365431.